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Compound of Interest

Compound Name: 2,6-Dimethyl-2-heptene

Cat. No.: B14727891 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling point and density of 2,6-
Dimethyl-2-heptene, including detailed experimental protocols for their determination.

Core Physicochemical Data
The fundamental physical properties of 2,6-Dimethyl-2-heptene are summarized below. These

values are critical for a variety of applications, from reaction engineering to formulation

development.

Property Value Units

Boiling Point 139 °C

Density 0.734 g/mL

Experimental Protocols
Accurate determination of the boiling point and density is essential for the characterization of

2,6-Dimethyl-2-heptene. The following sections detail standardized methodologies for these

measurements.

Determination of Boiling Point
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small sample volumes, the micro-boiling point method using a Thiele tube is a

common and accurate procedure.

Apparatus:

Thiele tube

Thermometer (-10 to 200 °C range)

Small test tube (e.g., 75x12 mm)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or heating mantle)

Clamps and stand

Mineral oil or other suitable heating fluid

Procedure:

A small volume (approximately 0.5 mL) of 2,6-Dimethyl-2-heptene is placed in the small test

tube.

The capillary tube, with its open end downwards, is placed inside the test tube containing the

sample.

The test tube is securely attached to the thermometer using a rubber band or wire, ensuring

the sample is level with the thermometer bulb.

The Thiele tube is filled with a high-boiling, non-flammable liquid such as mineral oil,

ensuring the side arm is also filled.

The thermometer and attached test tube are immersed in the Thiele tube, with the heat-

transfer fluid level above the sample.
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The side arm of the Thiele tube is gently heated, which induces convection currents to

ensure uniform temperature distribution.[1][2]

As the temperature approaches the boiling point, a stream of bubbles will emerge from the

open end of the capillary tube.[1][3]

The heating is discontinued when a steady stream of bubbles is observed.

The temperature at which the liquid just begins to enter the capillary tube upon cooling is

recorded as the boiling point.[4]

Determination of Density
The density of a liquid is its mass per unit volume. A highly accurate method for determining the

density of liquid hydrocarbons is through the use of a digital density meter, as outlined in ASTM

D4052.[5][6]

Apparatus:

Digital Density Meter with an oscillating U-tube.[7][8]

Thermostatically controlled sample cell.

Syringes for sample injection.

Calibrating fluids (e.g., dry air and distilled water).

Procedure:

The digital density meter is calibrated according to the manufacturer's instructions, typically

using dry air and distilled water at a known temperature.

The sample of 2,6-Dimethyl-2-heptene is equilibrated to the desired measurement

temperature.

A small volume of the sample (typically around 0.7 mL) is carefully injected into the

oscillating U-tube, ensuring no air bubbles are present.[9]
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The instrument measures the change in the oscillating frequency of the U-tube caused by

the mass of the sample.[7]

This frequency change is used in conjunction with the calibration data to calculate the

density of the sample.[9]

The density is typically reported in g/mL or kg/m ³ at a specified temperature.[5][6]

Experimental Workflow Visualization
The logical flow for the experimental determination of the boiling point and density of 2,6-
Dimethyl-2-heptene is depicted in the following diagram.
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Physicochemical Characterization of 2,6-Dimethyl-2-heptene
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Experimental workflow for determining the boiling point and density.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b14727891?utm_src=pdf-body-img
https://www.benchchem.com/product/b14727891?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14727891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. uomus.edu.iq [uomus.edu.iq]

2. vijaynazare.weebly.com [vijaynazare.weebly.com]

3. Video: Boiling Points - Procedure [jove.com]

4. chem.libretexts.org [chem.libretexts.org]

5. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]

6. store.astm.org [store.astm.org]

7. ASTM D7777 | ASTM Standard Test Method for Density, Relative Density and API Gravity
of Liquid [ayalytical.com]

8. knowledge.reagecon.com [knowledge.reagecon.com]

9. data.ntsb.gov [data.ntsb.gov]

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2,6-
Dimethyl-2-heptene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14727891#boiling-point-and-density-of-2-6-dimethyl-
2-heptene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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